Cas no 88465-34-3 (1,2-Benzisothiazol-6-amine, N,N-dimethyl-5-nitro-)

• Product Name: 1,2-Benzisothiazol-6-amine, N,N-dimethyl-5-nitro-
• CAS No: 88465-34-3
• MF: C₉H₉N₃O₂S
• MW: 223.251660108566
• CID: 631743
• PubChem ID: 13235810
• Update Time: 2025-04-19

1,2-Benzisothiazol-6-amine, N,N-dimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-6-amine, N,N-dimethyl-5-nitro-
• N,N-dimethyl-5-nitro-1,2-benzothiazol-6-amine
• 88465-34-3
• DTXSID30530825

• Inchi： 1S/C9H9N3O2S/c1-11(2)7-4-9-6(5-10-15-9)3-8(7)12(13)14/h3-5H,1-2H3
• InChI Key： AGQKCVDQZNTICF-UHFFFAOYSA-N
• SMILES： S1C2C=C(C(=CC=2C=N1)[N+](=O)[O-])N(C)C

Computed Properties

• Exact Mass: 223.04154771g/mol
• Monoisotopic Mass: 223.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 90.2Ų